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Compound of Interest

Compound Name: 2-Chloro-6-mercaptobenzoic acid

Cat. No.: B1591508

An In-depth Technical Guide to 2-Chloro-6-mercaptobenzoic Acid as a Chemical
Intermediate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-6-mercaptobenzoic
acid (CAS No. 20324-51-0), a versatile chemical intermediate. The document details its
physicochemical properties, synthesis methodologies, and significant applications, with a focus
on its role in the agrochemical and pharmaceutical industries.

Physicochemical and Quality Specifications

2-Chloro-6-mercaptobenzoic acid is a substituted benzoic acid derivative characterized by
the presence of chloro and mercapto functional groups. These groups impart specific reactivity,
making it a valuable building block in organic synthesis.[1][2] It typically appears as a white to
pale yellow crystalline powder.[1][3]

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 20324-51-0 [31[4]1[5]

Molecular Formula C7HsCIO2S [3B1141[5]

Molecular Weight 188.63 g/mol [3][5]I6]
White to pale yellow crystalline

Appearance [1][3]
powder

Melting Point 210-215°C (decomposes) [1][3]

Boiling Point 323.2 £ 27.0 °C (Predicted) [5]

Density ~1.45 - 1.49 g/cm3 [3][5]

pKa 2.35 £ 0.36 (Predicted) [41[5]
Sparingly soluble in water;

Solubility soluble in methanol, ethanol, [11[3]
and DMSO.
AQKPOJRMYFQSLX-

InChl Key [4][6]
UHFFFAOYSA-N

Table 2: Typical Quality Specifications

Parameter Specification Source(s)

Purity (HPLC) =98.0% [3]

Moisture Content (Karl

. <0.5% [3]
Fischer)
Heavy Metals <10 ppm [3]

Residual Solvents

Meets ICH Q3C guidelines

[3]

Synthesis of 2-Chloro-6-mercaptobenzoic Acid
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The synthesis of 2-Chloro-6-mercaptobenzoic acid can be achieved through multiple routes.
The two primary methods documented are the hydrolysis of a thiocarbonyl derivative and a
two-step industrial process starting from 2,6-dichlorobenzonitrile.

Route 2: Industrial Scale
Sulfurization Thio-reaction Nitrile to Acid High-Pressure
. » - » 6t . -
(©.g., NazS) ™| Hydrolysis (NaOH/KOH) 2-Chloro-6-mercaptobenzoic Acid

Route 1: Laboratory Scale

Hydrolysis .
6-Chloro-2-[ethoxy(thiocarbonyl)thio]benzoic acid |—> Ref‘l:bv;wal:;OH | Acidification (HCI) 2-Chloro-6-mercaptobenzoic Acid

2,6-Dichlorobenzonitrile

Click to download full resolution via product page

Caption: Synthesis routes for 2-Chloro-6-mercaptobenzoic acid.

Applications as a Chemical Intermediate

2-Chloro-6-mercaptobenzoic acid is a pivotal intermediate, primarily in the agrochemical
sector, but with growing potential in pharmaceuticals and material science.

o Agrochemicals: The compound's most significant application is as the key intermediate in the
production of pyrithiobac-sodium, a broad-spectrum herbicide.[1][7][8] Pyrithiobac-sodium
functions by inhibiting acetolactate synthase (ALS), an essential enzyme in the biosynthetic
pathway of branched-chain amino acids in plants.[7][8] It is also used to synthesize other
potential herbicides, such as acetophenone oxime esters of pyrithiobac.[5][9]

e Pharmaceuticals and Drug Development: The molecule's structure makes it a versatile
precursor for thiol-containing drug molecules.[3] Research has explored its potential as a
building block for active pharmaceutical ingredients (APIs) in cardiovascular and anti-
inflammatory therapies.[3] Furthermore, some studies have investigated its potential
antibacterial and anticancer properties.[2]
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e Specialty Chemicals: It serves as a precursor for various organosulfur compounds and can
be used as a catalyst ligand in asymmetric catalysis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-6-mercaptobenzoic acid as a chemical
intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591508#2-chloro-6-mercaptobenzoic-acid-as-a-
chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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